![molecular formula C19H17NO3S2 B2637882 2-ethoxy-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide CAS No. 1797547-48-8](/img/structure/B2637882.png)
2-ethoxy-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide
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Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, such as “2-ethoxy-N-((5-(thiophene-3-carbonyl)thiophen-2-yl)methyl)benzamide”, often involves heterocyclization of various substrates . The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives .Molecular Structure Analysis
Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position . It is considered to be a structural alert with the formula C4H4S . The molecular structure of “this compound” is more complex, incorporating this thiophene structure within a larger molecular framework.Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not detailed in the search results, thiophene derivatives are known to undergo a variety of chemical reactions . For example, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives .Physical And Chemical Properties Analysis
Thiophene has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38 °C . It is soluble in most organic solvents like alcohol and ether but insoluble in water . The physical and chemical properties of “this compound” may vary based on its molecular structure.Scientific Research Applications
Synthesis and Characterization
The synthesis of thiophene derivatives often involves innovative reactions and methodologies, providing insights into complex chemical processes and the properties of the resulting compounds. For example, the Vilsmeier-Haack reaction has been utilized to form heterocyclic compounds, demonstrating the versatility of thiophene derivatives in organic synthesis (Peesapati & Anuradha, 2000). Additionally, crystal structure analysis, such as that conducted on 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, provides detailed insights into the molecular arrangement and potential interactions of these compounds (Sharma et al., 2016).
Material Science Applications
Thiophene derivatives have shown promise in material science, particularly in the development of photovoltaic devices. The synthesis of novel thermocleavable materials and their incorporation into polymer photovoltaic devices exemplify the potential of thiophene-based compounds in enhancing solar cell efficiencies (Helgesen et al., 2010).
Pharmacological Activities
Several studies have investigated the pharmacological potential of benzamide and thiophene derivatives, exploring their antibacterial, antifungal, and anticancer activities. Compounds with these structural motifs have been evaluated for their efficacy against various tumor cell lines, highlighting their potential in developing new therapeutic agents (Mohareb et al., 2016).
Organic Chemistry and Catalysis
The reactivity and synthesis of thiophene and benzamide derivatives also contribute significantly to the field of organic chemistry, offering new routes to complex molecules. For example, the acid-catalyzed cyclization of thiophenylacetals and ketones to synthesize substituted benzo[b]thiophenes showcases the potential of these compounds in organic synthesis and catalysis (Pié & Marnett, 1988).
Future Directions
Thiophene and its substituted derivatives have shown interesting applications in the field of medicinal chemistry, making them an indispensable anchor for medicinal chemists to produce combinatorial libraries and carry out exhaustive efforts in the search of lead molecules . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
properties
IUPAC Name |
2-ethoxy-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO3S2/c1-2-23-16-6-4-3-5-15(16)19(22)20-11-14-7-8-17(25-14)18(21)13-9-10-24-12-13/h3-10,12H,2,11H2,1H3,(H,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GMVZWXSLQDZLJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC=C1C(=O)NCC2=CC=C(S2)C(=O)C3=CSC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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